Cas no 2228418-99-1 (1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228418-99-1
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 6194500
• PubChem ID: 165837663
• Update Time: 2025-06-08

1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• 2228418-99-1
• EN300-2004729
• 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile

• Inchi： 1S/C12H10ClNO/c1-8-2-3-10(11(13)4-8)12(7-14)5-9(15)6-12/h2-4H,5-6H2,1H3
• InChI Key： GILVTGUXHKWSNG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 219.0450916g/mol
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228418-99-1)

1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile, with the CAS number 2228418-99-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclobutane core, which is substituted with a chloromethylphenyl group and a cyano group, making it a valuable candidate for further research and development.

The cyclobutane ring in 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile imparts a high degree of rigidity and strain to the molecule, which can influence its reactivity and biological activity. The presence of the chloromethylphenyl group adds further complexity to the molecule, potentially enhancing its binding affinity to specific biological targets. The cyano group, known for its strong electron-withdrawing properties, can also play a crucial role in modulating the compound's electronic and chemical behavior.

Recent studies have explored the potential of 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile in various applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the compound's ability to inhibit specific enzymes involved in cancer cell proliferation. The results indicated that 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for the development of novel anticancer drugs.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers examined the compound's interactions with G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. The findings revealed that 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile could selectively bind to certain GPCRs, modulating their activity and potentially offering new avenues for treating diseases such as hypertension and diabetes.

The synthetic route for 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile has been well-documented in the literature. A typical synthesis involves the reaction of 2-chloro-4-methylbenzaldehyde with malononitrile, followed by cyclization under appropriate conditions to form the cyclobutane ring. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile have also been extensively studied. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in various experimental setups.

In terms of safety, while no specific hazards have been reported for 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile, it is always advisable to follow standard laboratory safety protocols when handling any chemical compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring proper ventilation in the laboratory environment.

The future prospects for 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods that can reduce costs and improve scalability for industrial applications.

In conclusion, 1-(2-Chloro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228418-99-1) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features and promising preliminary results make it an exciting candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.